Cas no 3788-45-2 (2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol)

• Product Name: 2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 3788-45-2
• MF: C₁₂H₁₆N₄O₄S₂
• MW: 344.409839630127
• CID: 922749
• PubChem ID: 346911
• Update Time: 2025-04-19

2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 9H-purine, 2,6-bis(methylthio)-9-pentofuranosyl-
• NSC-405276
• 3788-45-2
• DTXSID00323948
• NSC405276

• Inchi： 1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)16(4-13-6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
• InChI Key： FTGZLZPNEHEUMH-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=C(N=1)SC)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 344.06148
• Monoisotopic Mass: 344.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 113.52